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Compound of Interest

Compound Name: Diamidafos

Cat. No.: B158128

For immediate release:

This document provides essential guidance on the proper disposal procedures for Diamidafos,
a nematicide, ensuring the safety of laboratory personnel and the protection of the
environment. Researchers, scientists, and drug development professionals must adhere to
these protocols to mitigate risks associated with this organophosphorus compound.

Summary of Diamidafos Properties

A clear understanding of the chemical and physical properties of Diamidafos is crucial for safe
handling and disposal.

Property Value

Chemical Name Phenyl N,N'-dimethylphosphorodiamidate
CAS Number 1754-58-1

Molecular Formula C8H13N202P

Molecular Weight 200.17 g/mol

Appearance Colorless or white odorless solid
Solubility in Water 30.00 g/L
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Step-by-Step Disposal Protocol

Adherence to the following step-by-step experimental protocol is mandatory for the disposal of
Diamidafos and its containers.

1. Personal Protective Equipment (PPE):

o Always wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab
coat, when handling Diamidafos.

2. Unused or Excess Diamidafos:
» Do not dispose of unused or excess Diamidafos down the drain or in regular trash.
e Treat all unwanted Diamidafos as hazardous waste.

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal company for specific guidance and to arrange for pickup.

3. Empty Container Disposal:
o Empty containers must be triple-rinsed to remove residual Diamidafos.
» Triple-Rinse Procedure:

o Fill the empty container approximately one-quarter full with a suitable solvent (e.g., water,
as Diamidafos has some water solubility, or another solvent recommended by your EHS
department).

o Securely close the container and shake vigorously for at least 30 seconds.
o Empty the rinsate into a designated hazardous waste container.
o Repeat the rinsing process two more times.

e The collected rinsate is considered hazardous waste and must be disposed of through your
institution's hazardous waste program.
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After triple-rinsing, puncture the container to prevent reuse.

Dispose of the rinsed and punctured container as directed by your local regulations or EHS
department.

4. Contaminated Materials:

Any materials, such as gloves, absorbent pads, or labware, that come into contact with
Diamidafos should be considered contaminated.

Collect all contaminated materials in a clearly labeled, sealed hazardous waste container.

Dispose of the contaminated materials through your institution's hazardous waste program.

Diamidafos Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of Diamidafos.
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Caption: Workflow for the safe disposal of Diamidafos and related waste materials.
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By following these procedures, you contribute to a safer laboratory environment and ensure
compliance with environmental regulations. Always consult your institution's specific guidelines
and the product's Safety Data Sheet (SDS) for the most comprehensive information.

 To cite this document: BenchChem. [Proper Disposal of Diamidafos: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b158128#diamidafos-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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